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Compound Name: 1-(4-Bromophenyl)ethanol

Cat. No.: B1212655

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromophenyl)ethanol is an organic compound that serves as a crucial intermediate in
the synthesis of a variety of organic molecules, particularly in the pharmaceutical and
agrochemical industries.[1] Its chemical structure, featuring a bromine atom on the phenyl ring,
enhances its reactivity, making it a valuable building block for developing compounds with
specific biological activities.[1] This technical guide provides an in-depth overview of the core
physical properties of 1-(4-Bromophenyl)ethanol, outlines detailed experimental protocols for
their determination, and presents logical workflows for its synthesis and characterization.

Core Physical Properties

The physical characteristics of 1-(4-Bromophenyl)ethanol are essential for its handling,
application in synthesis, and for purification processes. A summary of its key physical
properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1212655?utm_src=pdf-interest
https://www.benchchem.com/product/b1212655?utm_src=pdf-body
https://www.chemimpex.com/products/26914
https://www.chemimpex.com/products/26914
https://www.benchchem.com/product/b1212655?utm_src=pdf-body
https://www.benchchem.com/product/b1212655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula CsHoBrO [2]

Molecular Weight 201.06 g/mol [2][3]
White to light brown crystalline

Appearance powder or clear, colorless [1112][3]
liquid

Melting Point 36-38 °C (lit.) [2][4]

Boiling Point 119-121 °C at 7 mm Hg (lit.) [2][4]

Density 1.46 g/mL at 25 °C (lit.) [2][4]
Soluble in organic solvents like

N ethanol and acetone; sparingly
Solubility

soluble to insoluble in water.[3]

[5]

Refractive Index

1.5680to 1.570

[2][6]

Flash Point

63 °C to 146 °F (approximately
63.3 °C)

[2](5]

Vapor Pressure

0.00956 mmHg at 25°C

[2][6]

pKa

14.22 + 0.20 (Predicted)

[2](3]

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and confirmation of 1-(4-

Bromophenyl)ethanol.
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Spectroscopy Data

5 1.48 (d, J = 6.8 Hz, 3H), 1.85 (s, 1H), 4.88 (q,
1H NMR (400 MHz, CDCls) J=6.4Hz, 1H), 7.26 (d, J = 7.6 Hz, 2H), 7.49
(d, J = 8.0 Hz, 2H)[7]

13C NMR (100 MHz, CDCls) 0 25.2,69.8,121.1, 127.2, 131.5, 144.8[7]

Mass Spectrometry (GC-MS) Molecular lon (m/z): 200[8]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
1-(4-Bromophenyl)ethanol.

Melting Point Determination

The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is
typically sharp (0.5-1.0°C).[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

Capillary tubes (one end sealed)[9]

Thermometer

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 1-(4-Bromophenyl)ethanol sample is completely dry and
finely powdered. Introduce a small amount of the sample into the open end of a capillary
tube to a height of 1-2 mm.[10][11]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://www.chemicalbook.com/SpectrumEN_5391-88-8_1HNMR.htm
https://www.benchchem.com/product/b1212655?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1212655?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.[9]

e Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the
expected melting point. Then, reduce the heating rate to 1-2°C per minute to allow for
accurate observation.[9][11]

o Observation: Record the temperature at which the first drop of liquid appears (the beginning
of the melting range) and the temperature at which the last crystal melts (the end of the
melting range).[9]

Boiling Point Determination
The boiling point is determined at a specific pressure and is a characteristic physical constant.
Apparatus:

Small test tube or fusion tube

Capillary tube (one end sealed)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[12]

Rubber band or thread to attach the test tube to the thermometer

Procedure:

o Sample Preparation: Place a few milliliters of liquid 1-(4-Bromophenyl)ethanol into a small
test tube. Invert a capillary tube (sealed end up) and place it into the test tube.[12][13]

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread. The
bottom of the test tube should be level with the thermometer bulb.[14]

e Heating: Immerse the assembly in a heating bath (e.g., Thiele tube) and heat gently.[12][14]
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e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. Continue heating until the bubbling is continuous.[12]

e Recording: Remove the heat source and allow the apparatus to cool. The temperature at
which the liquid just begins to enter the capillary tube is the boiling point.[12][14]

Solubility Determination

This protocol provides a qualitative assessment of solubility in various solvents.
Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rod

Solvents (e.g., water, ethanol, acetone)
Procedure:

o Sample Preparation: Place a small, measured amount (e.g., 25 mg) of 1-(4-
Bromophenyl)ethanol into a test tube.[15]

e Solvent Addition: Add a small volume (e.g., 0.75 mL) of the chosen solvent to the test tube in
portions.[15]

o Mixing: After each addition, vigorously shake or stir the mixture.[15]

o Observation: Observe whether the solid dissolves completely. Record the substance as
soluble, sparingly soluble, or insoluble in the specific solvent at that concentration. For
guantitative analysis, a saturated solution would be prepared and the concentration of the
dissolved solute determined analytically.[16][17]

Synthesis and Characterization Workflow
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The following diagrams illustrate the logical flow of synthesizing and characterizing 1-(4-

Bromophenyl)ethanol.

Synthesis Workflow for 1-(4-Bromophenyl)ethanol

Starting Material:
p-Bromoacetophenone

Reagent: Solvent:
Potassium Borohydride 95% Ethanol

Reaction:
Reduction at <0°C

Work-up:
Ethanol Recovery & Extraction

Purification:
Column Chromatography

Product:

1-(4-Bromophenyl)ethanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1-(4-Bromophenyl)ethanol via reduction

of p-bromoacetophenone.[18]
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Workflow for Physical Property Determination

Sample Preparation

Obtain Pure Sample

i

Dry and Powder Sample (for solids)
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Melting Point Determination Boiling Point Determination Solubility Tests

Spectroscopic Analysis
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Caption: A logical workflow for the experimental determination of the physical and spectral

properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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